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Compound of Interest

Compound Name: bafilomycinD

Cat. No.: B1264129

Get Quote

Introduction & Scientific Context
Bafilomycin D (CAS: 98813-13-9) is a macrolide antibiotic and a specific inhibitor of vacuolar-

type H⁺-ATPases (V-ATPases).[1] While its structural analog Bafilomycin A1 is the most

commonly utilized autophagy inhibitor in this class, Bafilomycin D is frequently employed in

Structure-Activity Relationship (SAR) studies or as a comparative agent to dissect the specific

contributions of the macrolide lactone ring to V-ATPase inhibition kinetics.[1]

Critical Distinction: Bafilomycin D (MW ~604.8 g/mol ) differs structurally from Bafilomycin A1

(MW ~622.8 g/mol ).[1] Using the molecular weight of A1 to prepare D will result in a stock

solution with a ~3% error in molarity, potentially skewing IC50 data and kinetic assays. This

protocol focuses strictly on the preparation of Bafilomycin D to ensure quantitative accuracy.
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Parameter Data Relevance

Compound Bafilomycin D Target Reagent

CAS Number 98813-13-9
Unique Identifier (Verify

against vial)

Molecular Weight 604.8 g/mol Critical for Molarity Calculation

Solubility DMSO (>10 mM), Methanol
Hydrophobic; insoluble in

water

Stability Sensitive to light and moisture
Requires anhydrous solvents

& dark storage

Pre-Experimental Verification (Go/No-Go)
Before breaking the seal on your product, perform this self-validating check. The most common

error in this workflow is confusing Bafilomycin D with Bafilomycin A1.

Check 1: Does the vial label explicitly say "Bafilomycin D"?

Check 2: Does the Certificate of Analysis (CoA) list the MW as approx. 604.8?[1][2][3][4]

If MW is listed as ~622.8, you likely have Bafilomycin A1.[5][6][7] Stop and adjust

calculations.

Materials & Reagents
Bafilomycin D (Solid): Typically supplied in 100 µg, 1 mg, or 5 mg vials.[1]

Solvent: Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Cell Culture Grade).[1]

Why Anhydrous? Water promotes hydrolysis of the macrolide ring over long-term storage.

Vials: Amber glass or foil-wrapped polypropylene tubes (Light protection).

Equipment: Analytical balance (if weighing is required), Vortex mixer, Pipettes.
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Protocol: Preparation of 1 mM Stock Solution
Step 1: The Molarity Calculation
To prepare a 1 mM (1 millimolar) solution, we use the specific molecular weight of Bafilomycin

D (604.8 g/mol ).[1]

The Formula:

[1]

Standard Volumes for Common Pack Sizes (Target: 1 mM):

Pack Size (Mass) Moles of Bafilomycin D Volume of DMSO Required

100 µg (0.1 mg) 0.165 µmol 165.3 µL

1 mg 1.653 µmol 1.653 mL

5 mg 8.267 µmol 8.267 mL

Technical Insight: Unlike simple salts, Bafilomycins are often supplied as "films" or minute

powders adhering to the vial walls. Do not attempt to weigh 100 µg aliquots. Instead, dissolve

the entire contents of the commercial vial by adding the calculated volume of DMSO directly to

the original container.

Step 2: Dissolution Workflow[1]
Equilibrate: Allow the vial to warm to room temperature (RT) before opening.

Causality: Opening a cold vial in humid air causes condensation, introducing water into

your anhydrous stock.

Add Solvent: Pipette the exact volume of Anhydrous DMSO (calculated above) into the vial.
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Technique: Wash the sides of the vial with the solvent to recover powder adhering to the

glass.

Mix: Vortex vigorously for 30–60 seconds.

Visual Check: The solution should be clear and colorless to pale yellow. If particulates

remain, sonicate briefly (5–10 seconds) in a water bath.[1]

Aliquot: Immediately dispense into single-use aliquots (e.g., 10–50 µL) in amber tubes.

Why? Bafilomycin D degrades after repeated freeze-thaw cycles.[1]

Step 3: Storage
Temperature: -20°C.

Duration: Stable for >12 months if kept anhydrous and protected from light.[6]

Working Solutions: Dilute into aqueous buffer only immediately before use. Do not store

aqueous dilutions.[5]

Visualization: Workflow & Pathways
Figure 1: Preparation Workflow
This diagram outlines the critical decision points and physical steps to ensure stock integrity.
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Caption: Logical workflow for the preparation of Bafilomycin D, emphasizing the critical

molecular weight verification step.

Figure 2: V-ATPase Inhibition Pathway Context
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Understanding where Bafilomycin D acts helps in designing downstream controls.[1]
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Caption: Mechanism of Action. Bafilomycin D targets the V0 domain of V-ATPase, blocking

lysosomal acidification and subsequent autophagy.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Bafilomycin - Wikipedia [en.wikipedia.org]

2. scbt.com [scbt.com]

3. bioaustralis.com [bioaustralis.com]

4. medchemexpress.com [medchemexpress.com]

5. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

6. Bafilomycin A1 (#54645) Datasheet Without Images | Cell Signaling Technology
[cellsignal.com]

7. cdn.caymanchem.com [cdn.caymanchem.com]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://en.wikipedia.org/wiki/Bafilomycin
https://www.benchchem.com/product/b1264129/docs?utm_src=pdf-body-img#technical-application-note-precision-preparation-and-handling-of-bafilomycin-d-stock-solutions
https://en.wikipedia.org/wiki/Bafilomycin
https://en.wikipedia.org/wiki/Bafilomycin
https://www.cellsignal.com/products/54645/datasheet?images=0&protocol=0
https://www.benchchem.com/product/b1264129?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Bafilomycin
https://www.scbt.com/p/bafilomycin-d-98813-13-9
https://www.bioaustralis.com/product/bafilomycin-d/
https://www.medchemexpress.com/bafilomycin-d.html
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/11038.pdf
https://www.cellsignal.com/products/54645/datasheet?images=0&protocol=0
https://www.cellsignal.com/products/54645/datasheet?images=0&protocol=0
https://cdn.caymanchem.com/cdn/insert/11038.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1264129?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Technical Application Note: Precision Preparation and
Handling of Bafilomycin D Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1264129/docs#technical-application-note-precision-
preparation-and-handling-of-bafilomycin-d-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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